Cas no 871112-85-5 (Benzyl-methyl-piperidin-4-yl-amine dihydrochloride)

• Product Name: Benzyl-methyl-piperidin-4-yl-amine dihydrochloride
• CAS No: 871112-85-5
• MF: C₁₃H₂₂Cl₂N₂
• MW: 277.233181476593
• MDL: MFCD06799870
• CID: 1070847
• PubChem ID: 17815200
• Update Time: 2025-06-14

Benzyl-methyl-piperidin-4-yl-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl-methyl-piperidin-4-yl-amine dihydrochloride
• N-Benzyl-N-methyl-4-piperidinamine dihydrochloride
• AKOS015845387
• BS-41227
• WJB11285
• N-benzyl-N-methylpiperidin-4-amine;dihydrochloride
• MFCD06799870
• 871112-85-5
• N-benzyl-N-methylpiperidin-4-aminedihydrochloride
• SCHEMBL5241875
• CS-0326185
• EN300-18664183
• N-benzyl-N-methylpiperidin-4-amine dihydrochloride
• N-Methyl-N-benzyl-4-piperidinamine 2HCl

• MDL： MFCD06799870
• Inchi： 1S/C13H20N2.2ClH/c1-15(13-7-9-14-10-8-13)11-12-5-3-2-4-6-12;;/h2-6,13-14H,7-11H2,1H3;2*1H
• InChI Key： FQGQMDKPJAFYED-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)(CC1C=CC=CC=1)C1CCNCC1

Computed Properties

• Exact Mass: 276.1160041g/mol
• Monoisotopic Mass: 276.1160041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Benzyl-methyl-piperidin-4-yl-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzyl-methyl-piperidin-4-yl-amine dihydrochloride

Comprehensive Overview of Benzyl-methyl-piperidin-4-yl-amine dihydrochloride (CAS No. 871112-85-5)

Benzyl-methyl-piperidin-4-yl-amine dihydrochloride (CAS No. 871112-85-5) is a chemically significant compound widely studied in pharmaceutical and biochemical research. This piperidine derivative has garnered attention due to its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound's unique structure, featuring a benzyl group and a methyl-piperidin-4-yl-amine backbone, makes it a valuable intermediate for synthesizing more complex molecules.

Researchers are increasingly interested in Benzyl-methyl-piperidin-4-yl-amine dihydrochloride due to its role in modulating biological targets. Its dihydrochloride salt form enhances solubility, which is critical for in vitro and in vivo studies. Recent trends in drug discovery emphasize the importance of such amine derivatives, as they often exhibit improved bioavailability and binding affinity. This aligns with the growing demand for small molecule therapeutics in treating neurological and metabolic disorders.

The synthesis of CAS No. 871112-85-5 involves multi-step organic reactions, including reductive amination and salt formation. Its purity and stability are rigorously tested using advanced analytical techniques like HPLC and NMR spectroscopy. These quality control measures ensure reproducibility in research, addressing a common concern among scientists about batch-to-batch variability. The compound's molecular weight and stoichiometry are also well-documented, facilitating its use in stoichiometric calculations.

In the context of drug design, Benzyl-methyl-piperidin-4-yl-amine dihydrochloride serves as a versatile scaffold. Its piperidine ring is a privileged structure in medicinal chemistry, often found in FDA-approved drugs. This has led to a surge in searches for "piperidine-based drug candidates" and "amine derivatives in CNS research," reflecting the compound's relevance in current scientific discourse. Additionally, its potential as a chiral building block for asymmetric synthesis is another area of exploration.

From a commercial perspective, CAS No. 871112-85-5 is available through specialized chemical suppliers, often with detailed technical data sheets (TDS). Suppliers emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), which are critical for regulatory submissions. The compound's storage conditions (typically 2-8°C under inert atmosphere) and handling precautions are frequently queried by laboratory personnel, underscoring the need for clear safety documentation.

Emerging applications of Benzyl-methyl-piperidin-4-yl-amine dihydrochloride include its use in proteomics research and enzyme inhibition studies. Its ability to interact with G-protein-coupled receptors (GPCRs) has sparked interest in neurodegenerative disease research. This aligns with the increasing public focus on Alzheimer's disease therapeutics and Parkinson's disease mechanisms, as evidenced by search engine trends. The compound's structure-activity relationship (SAR) is also a hot topic in computational chemistry circles.

In summary, Benzyl-methyl-piperidin-4-yl-amine dihydrochloride (CAS No. 871112-85-5) represents a multifaceted tool for modern chemical and pharmaceutical research. Its synthetic versatility, biological relevance, and commercial accessibility make it a compound of enduring interest. As research into central nervous system targets and small molecule modulators advances, this piperidine derivative is likely to remain a key player in drug discovery pipelines.